5-Amino-1-o-tolyl-1H-pyrazole-4-carbonitrile (CAS 142893-46-7): A Core Scaffold in Kinase and Transporter Inhibitor Design
5-Amino-1-o-tolyl-1H-pyrazole-4-carbonitrile (CAS 142893-46-7): A Core Scaffold in Kinase and Transporter Inhibitor Design
Executive Summary
In the landscape of modern medicinal chemistry, the rational design of targeted therapeutics relies heavily on versatile, pre-organized molecular scaffolds. 5-Amino-1-o-tolyl-1H-pyrazole-4-carbonitrile (CAS 142893-46-7) has emerged as a critical building block in the synthesis of highly potent, selective inhibitors[1]. Characterized by its 5-aminopyrazole core, a reactive C4-nitrile group, and an ortho-methylphenyl (o-tolyl) substituent at the N1 position, this compound provides the ideal stereoelectronic foundation for constructing fused heterocyclic systems such as pyrazolopyridinones and pyrazolo[3,4-d]pyrimidines. This whitepaper explores the physicochemical properties, self-validating synthetic methodologies, and the mechanistic rationale behind its application in developing p38α Mitogen-Activated Protein Kinase (MAPK) and Glucose Transporter 1 (GLUT1) inhibitors.
Physicochemical Profiling
Understanding the baseline quantitative properties of CAS 142893-46-7 is essential for predicting its behavior in subsequent synthetic steps, particularly regarding solubility, reactivity, and purification[1][2][3].
| Property | Value | Clinical / Synthetic Relevance |
| CAS Number | 142893-46-7 | Standard identifier for procurement and regulatory tracking. |
| Chemical Formula | C₁₁H₁₀N₄ | Dictates exact mass for LC-MS validation workflows. |
| Molecular Weight | 198.227 g/mol | Low molecular weight ensures derived fused rings remain within Lipinski's Rule of 5. |
| Boiling Point | 418.5 ± 35.0 °C (Predicted) | High thermal stability allows for high-temperature cyclization reactions (e.g., 150°C in DMF). |
| Density | 1.23 ± 0.1 g/cm³ (Predicted) | Relevant for phase separations during aqueous workups. |
| LogP | 2.2 (Predicted) | Optimal lipophilicity for passive membrane permeability in cellular assays. |
| Physical Form | Powder | Facilitates easy weighing and standard recrystallization protocols. |
Synthetic Methodology & Mechanistic Causality
The synthesis of 5-amino-1-o-tolyl-1H-pyrazole-4-carbonitrile relies on a highly efficient Knoevenagel-type condensation followed by an intramolecular cyclization cascade.
Protocol 1: Primary Scaffold Synthesis (Self-Validating System)
1. Reagent Preparation: Equimolar amounts of o-tolylhydrazine hydrochloride and ethoxymethylenemalononitrile (EMMN) are suspended in absolute ethanol. Causality: Ethanol is selected as a protic solvent because it stabilizes the polar transition states during the nucleophilic attack and subsequent cyclization, significantly improving the yield compared to aprotic solvents.
2. Catalysis & Initiation: Triethylamine (TEA) (1.2 equivalents) is added dropwise to the suspension. Causality: TEA serves a dual purpose. First, it neutralizes the hydrochloride salt of the hydrazine, liberating the free base and maximizing its nucleophilicity. Second, it acts as a base catalyst to facilitate the elimination of ethanol during the condensation phase.
3. Thermal Cyclization: The reaction mixture is heated to reflux (80°C) for 2–4 hours. Causality: The initial nucleophilic attack of the hydrazine on the ethoxy group of EMMN occurs readily at room temperature. However, elevated thermal energy is strictly required to drive the subsequent intramolecular cyclization, where the secondary amine attacks the nitrile carbon to close the 5-membered pyrazole ring.
4. Self-Validating Checkpoints & Purification:
-
In-Process Validation: The reaction is monitored via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (3:1) mobile phase. The protocol is validated when the highly UV-active o-tolylhydrazine spot completely disappears.
-
Isolation: The mixture is cooled to 0°C, inducing the precipitation of the product. The solid is filtered and washed with cold ethanol.
-
Post-Process Validation: Liquid Chromatography-Mass Spectrometry (LC-MS) must be performed. A successful cyclization is confirmed by a dominant peak at m/z 199.0 [M+H]⁺, ruling out the presence of uncyclized linear intermediates.
Step-by-step synthetic workflow for CAS 142893-46-7 via condensation and cyclization.
Application in Drug Discovery: p38α MAPK Inhibitors
The p38α mitogen-activated protein kinase is a central signaling node in proinflammatory pathways, regulating the cellular response to stress and cytokines (e.g., IL-1β, TNF-α). Aberrant p38α signaling is a primary driver of autoimmune diseases such as rheumatoid arthritis and Crohn's disease[4].
CAS 142893-46-7 is the foundational starting material for synthesizing a novel class of[4][5].
Mechanistic Rationale for the o-Tolyl Group:
The o-tolyl substituent is not arbitrary. The ortho-methyl group restricts the rotation around the N-phenyl bond via steric hindrance (a phenomenon akin to atropisomerism). This pre-organizes the molecule into a specific, rigid conformation that perfectly complements the narrow hydrophobic ATP-binding pocket of the p38α enzyme. Crystallographic data (PDB: 3LHJ) confirms that this locked conformation minimizes the entropic penalty of binding, leading to sub-nanomolar affinity (
p38α MAPK signaling pathway and targeted inhibition by CAS 142893-46-7 derived compounds.
Application in Oncology: GLUT1 Transporter Inhibition
Cancer cells inherently rely on aerobic glycolysis to meet their energetic demands—a phenomenon known as the Warburg effect. This metabolic reprogramming necessitates the overexpression of Glucose Transporter 1 (GLUT1) to facilitate massive glucose uptake[6].
Through High-Throughput Screening (HTS), researchers identified [7]. CAS 142893-46-7 serves as the direct precursor to this chemotype.
Protocol 2: Cyclization to Pyrazolo[3,4-d]pyrimidine Core (Self-Validating System)
To transform the pyrazole scaffold into the active GLUT1 inhibitor core, the 5-amino and 4-carbonitrile groups must be bridged.
1. Reagent Preparation: CAS 142893-46-7 is reacted with formamidine acetate in a high-boiling polar aprotic solvent, such as N,N-Dimethylformamide (DMF). 2. Thermal Condensation: The mixture is heated to 150°C for 6 hours. Causality: The extreme thermal energy is required to force the condensation of the primary amine with the formamidine carbon, followed by the nucleophilic attack on the adjacent nitrile group, yielding the fused pyrimidine ring. 3. Self-Validating Checkpoint: Reaction success is validated using Fourier-Transform Infrared Spectroscopy (FT-IR). The starting material possesses a sharp, distinct nitrile (-C≡N) stretch at approximately 2220 cm⁻¹. The complete disappearance of this peak in the isolated product definitively confirms that the cyclization into the pyrazolo[3,4-d]pyrimidine core was successful.
Extensive Structure-Activity Relationship (SAR) studies demonstrated that the ortho-substituted benzene ring (provided by the o-tolyl group of the starting material) is an essential structural motif for blocking the GLUT1 transport channel while maintaining excellent selectivity against the closely related GLUT2 transporter[7][8].
References
-
Pettus, L. H., Wurz, R. P., et al. (2010). "Discovery and Evaluation of 7-Alkyl-1,5-bis-aryl-pyrazolopyridinones as Highly Potent, Selective, and Orally Efficacious Inhibitors of p38α Mitogen-Activated Protein Kinase." Journal of Medicinal Chemistry.[Link]
-
Siebeneicher, H., et al. (2016). "Identification of novel GLUT inhibitors." Bioorganic & Medicinal Chemistry Letters.[Link]
Sources
- 1. 5-氨基-1-(2-甲基苯基)-1H-吡唑-4-腈 - CAS号 142893-46-7 - 摩熵化学 [molaid.com]
- 2. 5-amino-1-(2-methylphenyl)-1H-pyrazole-4-carbonitrile | 142893-46-7 [sigmaaldrich.com]
- 3. chemscene.com [chemscene.com]
- 4. 5-氨基-1-(2-甲基苯基)-1H-吡唑-4-腈 - CAS号 142893-46-7 - 摩熵化学 [molaid.com]
- 5. pubs.acs.org [pubs.acs.org]
- 6. researchgate.net [researchgate.net]
- 7. Identification of novel GLUT inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. researchgate.net [researchgate.net]
